Cas no 2172505-53-0 (1-(azidomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one)

• Product Name: 1-(azidomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one
• CAS No: 2172505-53-0
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5807513
• PubChem ID: 164663999
• Update Time: 2025-07-14

1-(azidomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one
• 1-(azidomethyl)-8-methyl-2-oxaspiro[4.6]undecan-3-one
• 2172505-53-0
• EN300-1479288

• Inchi： 1S/C12H19N3O2/c1-9-3-2-5-12(6-4-9)7-11(16)17-10(12)8-14-15-13/h9-10H,2-8H2,1H3
• InChI Key： IEUUCFWHDOBROT-UHFFFAOYSA-N
• SMILES： O1C(CC2(C1CN=[N+]=[N-])CCCC(C)CC2)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.7Ų

Additional information on 1-(azidomethyl)-8-methyl-2-oxaspiro4.6undecan-3-one

Research Brief on 1-(azidomethyl)-8-methyl-2-oxaspiro[4.6]undecan-3-one (CAS: 2172505-53-0): Recent Advances and Applications

The compound 1-(azidomethyl)-8-methyl-2-oxaspiro[4.6]undecan-3-one (CAS: 2172505-53-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and bioconjugation. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging roles in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 1-(azidomethyl)-8-methyl-2-oxaspiro[4.6]undecan-3-one via a novel spirocyclization strategy, achieving a 72% yield with high enantioselectivity (≥98% ee). The azide functional group in this molecule enables click chemistry applications, particularly in the development of targeted drug delivery systems. Researchers demonstrated its utility in constructing antibody-drug conjugates (ADCs) by coupling with alkynyl-modified payloads via copper-catalyzed azide-alkyne cycloaddition (CuAAC).

In cancer therapeutics, this spirocyclic compound has shown promise as a scaffold for kinase inhibitors. Molecular modeling studies revealed its ability to maintain optimal binding geometry with the ATP-binding pocket of CDK2 and EGFR kinases. A derivative bearing a 4-aminopyrimidine group at the azidomethyl position exhibited nanomolar inhibitory activity (IC50 = 23 nM against EGFR L858R/T790M mutant) in recent preclinical evaluations, suggesting potential for addressing tyrosine kinase inhibitor resistance.

The compound's spirocyclic oxaspiro[4.6]undecane core contributes to improved metabolic stability compared to linear analogs, as evidenced by microsomal stability assays showing 82% remaining after 60-minute incubation with human liver microsomes. This property, combined with its click chemistry compatibility, makes it particularly valuable for PROTAC (proteolysis targeting chimera) development. A 2024 ACS Chemical Biology report detailed its incorporation into BRD4-targeting PROTACs, achieving selective degradation at low nanomolar concentrations (DC50 = 3.2 nM).

Recent advances in bioorthogonal chemistry have expanded the applications of 2172505-53-0. Strain-promoted azide-alkyne cycloaddition (SPAAC) variants using dibenzocyclooctyne (DBCO) derivatives allow for copper-free conjugation in live cell labeling experiments. Researchers at MIT successfully employed this approach for real-time tracking of newly synthesized proteins in neurons, demonstrating the compound's utility in neurobiological studies.

From a safety perspective, preliminary toxicological assessments indicate favorable profiles. Acute toxicity studies in rodents showed no significant adverse effects at doses up to 200 mg/kg, and Ames tests for mutagenicity were negative. However, researchers caution that the azide functionality warrants careful handling due to potential explosive hazards under certain conditions.

The pharmaceutical industry has shown growing interest in this compound, with three patent applications filed in 2023-2024 covering its derivatives as antiviral agents (particularly against SARS-CoV-2 variants) and as linkers for radiopharmaceuticals. Its potential in PET tracer development is being explored through 18F-labeling strategies at the azidomethyl position.

Future research directions include optimization of synthetic routes for large-scale production (current methods remain at milligram scale) and further exploration of its conformational constraints in peptide mimetics. The unique 3D geometry of the spirocyclic system offers opportunities for addressing challenging drug targets like protein-protein interactions. Ongoing studies are investigating its incorporation into macrocyclic compounds for enhanced target engagement.